1-(1,3,4,5-Tetrahydro-2-benzazepin-2-yl)propan-1-one

• IUPAC Name: 1-(1,3,4,5-tetrahydro-2-benzazepin-2-yl)propan-1-one
• InChI: InChI=1S/C13H17NO/c1-2-13(15)14-9-5-8-11-6-3-4-7-12(11)10-14/h3-4,6-7H,2,5,8-10H2,1H3
• InChI Key: KIRYCEVCROBGNB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC2=CC=CC=C2C1
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol

Description

1-(1,3,4,5-Tetrahydro-2-benzazepin-2-yl)propan-1-one, commonly known as TBP or β-phenyl-γ-aminobutyric acid, is a chemical compound that has been extensively studied for its potential therapeutic applications. TBP belongs to the class of compounds known as benzazepines, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

TBP has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, anxiolytic, and antidepressant properties in animal models. TBP has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, TBP has been found to have antinociceptive effects and may be useful in the treatment of chronic pain.

Mechanism of Action

The exact mechanism of action of TBP is not fully understood, but it is believed to act as a GABA receptor agonist. GABA is an inhibitory neurotransmitter in the brain that helps to regulate neuronal activity. By binding to GABA receptors, TBP may enhance the inhibitory effects of GABA, leading to its anxiolytic and anticonvulsant properties.
Biochemical and Physiological Effects:
TBP has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic and anticonvulsant properties. TBP has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. This may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

TBP has a number of advantages for lab experiments. It is relatively easy to synthesize and is readily available in large quantities. It has also been extensively studied, and its properties and effects are well-understood. However, TBP also has some limitations. It has a relatively short half-life and may be rapidly metabolized in vivo. In addition, its effects may be dose-dependent, and the optimal dose for a particular application may need to be determined empirically.

Future Directions

There are a number of future directions for research on TBP. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. TBP may also have potential as an anticonvulsant and anxiolytic agent. Further research is needed to fully understand the mechanism of action of TBP and to determine its optimal dose and route of administration for various applications. In addition, the development of new analogs of TBP may lead to compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of TBP involves the condensation of 3-phenylpropanal with 3-aminocrotonic acid in the presence of acetic anhydride and pyridine. The resulting product is then reduced with sodium borohydride to yield TBP. This synthesis method has been well-established in the literature and has been used to produce TBP in large quantities for research purposes.